Cas no 1704090-92-5 (3-(1-aminocyclopropyl)-2-bromophenol)

• Product Name: 3-(1-aminocyclopropyl)-2-bromophenol
• CAS No: 1704090-92-5
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6142709
• PubChem ID: 84735958
• Update Time: 2025-06-12

3-(1-aminocyclopropyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)-2-bromophenol
• EN300-1912666
• 1704090-92-5

• Inchi： 1S/C9H10BrNO/c10-8-6(9(11)4-5-9)2-1-3-7(8)12/h1-3,12H,4-5,11H2
• InChI Key： DYFAUOVKOPFFQH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC1)N)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(1-aminocyclopropyl)-2-bromophenol

3-(1-Aminocyclopropyl)-2-Bromophenol (CAS No. 1704090-92-5): A Comprehensive Overview

3-(1-Aminocyclopropyl)-2-bromophenol (CAS No. 1704090-92-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive aminocyclopropyl and bromophenol moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1-aminocyclopropyl)-2-bromophenol is composed of a phenolic ring substituted with a bromine atom at the 2-position and an aminocyclopropyl group at the 3-position. The presence of these functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activities. The aminocyclopropyl group, in particular, is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the bromophenol moiety contributes to the compound's hydrophobicity and reactivity.

Recent studies have highlighted the potential of 3-(1-aminocyclopropyl)-2-bromophenol in several therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 3-(1-aminocyclopropyl)-2-bromophenol has also been investigated for its antioxidant and anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(1-aminocyclopropyl)-2-bromophenol has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity in preclinical studies, suggesting a wide therapeutic window and reduced risk of adverse effects.

In the context of drug development, 3-(1-aminocyclopropyl)-2-bromophenol has shown promise as a lead compound for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activities, providing valuable insights for further optimization. For instance, modifications to the aminocyclopropyl group have been shown to enhance the compound's potency and selectivity against specific targets.

The synthetic route for 3-(1-aminocyclopropyl)-2-bromophenol involves several well-established chemical transformations. One common approach involves the bromination of 2-hydroxybenzaldehyde followed by condensation with cyclopropanamine to form the desired product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

Beyond its direct therapeutic applications, 3-(1-aminocyclopropyl)-2-bromophenol has also found use as a building block in organic synthesis. Its unique chemical structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, it has been used in the synthesis of novel antiviral agents and anticancer drugs.

In conclusion, 3-(1-aminocyclopropyl)-2-bromophenol (CAS No. 1704090-92-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing therapeutic options for a range of diseases.